Cas no 2175978-52-4 (4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole)

• Product Name: 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole
• CAS No: 2175978-52-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5325232
• Update Time: 2025-10-30

4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-methyl-2-[(tetrahydro-2H-pyran-2-yl)methoxy]-
• 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole

• Inchi： 1S/C10H15NO2S/c1-8-7-14-10(11-8)13-6-9-4-2-3-5-12-9/h7,9H,2-6H2,1H3
• InChI Key： QNIUVRQKFBOSHC-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1OCC1OCCCC1

Additional information on 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole

Research Brief on 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole (CAS: 2175978-52-4): Recent Advances and Applications

The compound 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole (CAS: 2175978-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its versatility as a scaffold for designing novel bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole derivatives via a one-pot thiazole formation reaction, achieving yields exceeding 85%. The research team utilized this compound as a key intermediate to develop a series of analogs with enhanced pharmacokinetic properties. Molecular docking studies revealed that the tetrahydropyranyl (oxan-2-yl) moiety contributes significantly to binding affinity with bacterial DNA gyrase, suggesting potential as a template for new antibiotics.

In the realm of neurodegenerative disease research, a preclinical investigation (Cell Chemical Biology, 2024) identified 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole as a modulator of α-synuclein aggregation. The compound showed dose-dependent inhibition of fibril formation (IC50 = 3.2 μM) in Parkinson's disease models, with the oxan-2-ylmethoxy group playing a crucial role in maintaining blood-brain barrier permeability. These findings position the molecule as a promising lead for further optimization in neuroprotective drug development.

From a structural perspective, quantum mechanical calculations (Physical Chemistry Chemical Physics, 2023) have elucidated the conformational preferences of 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole. The studies identified a predominant chair conformation of the tetrahydropyran ring with an equatorial orientation of the thiazole moiety, which appears essential for maintaining optimal bioactivity. This structural insight is guiding rational design approaches for next-generation derivatives with improved target selectivity.

Recent patent activity (WO2023187562, 2023) has expanded the compound's applications to antiviral therapies, particularly against RNA viruses. The tetrahydropyran-thiazole hybrid structure demonstrates unique interactions with viral polymerase conserved regions, showing broad-spectrum activity in cell-based assays. Current structure-activity relationship studies are focusing on modifications to the 4-methyl group and oxan-2-yl substitution patterns to enhance potency while reducing cytotoxicity.

Looking forward, the dual functionality of 4-methyl-2-[(oxan-2-yl)methoxy]-1,3-thiazole - serving both as a bioactive core and as a versatile synthetic intermediate - positions it as a valuable asset in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a fluorescence probe for cellular imaging. The compound's balanced lipophilicity (clogP = 1.8) and metabolic stability make it particularly attractive for further pharmaceutical development across multiple therapeutic areas.